N-(2-Chloropyrimidin-4-YL)-2,3-dimethyl-2H-indazol-6-amine
Overview
Description
Synthesis Analysis
The synthesis of N-(2-Chloropyrimidin-4-YL)-2,3-dimethyl-2H-indazol-6-amine involves a series of chemical reactions starting from 3-methyl-6-nitro-1H-indazole. Through processes including N-methylation, catalytic reduction, nucleophilic substitution, and alkylated reaction, a key intermediate is obtained, which is further modified to produce various derivatives with antitumor activities. This synthesis pathway highlights the compound's complex formation process and its potential for generating novel therapeutic agents (Chu De-qing, 2011).
Molecular Structure Analysis
The molecular structure of N-(2-Chloropyrimidin-4-YL)-2,3-dimethyl-2H-indazol-6-amine is characterized by the presence of indazole and pyrimidine fragments, which form a dihedral angle, indicating the compound's planar nature. This structure is further stabilized in the crystal form through π–π interactions and weak intermolecular C—H⋯N hydrogen bonds, facilitating the formation of dimers and columns in the crystal lattice. Such structural features are crucial for understanding the compound's interaction with biological targets (Haofei Qi et al., 2010).
Scientific Research Applications
The compound is also mentioned as a valuable organic compound that could be used to synthesize other compounds . This suggests potential applications in the field of organic chemistry, particularly in the synthesis of new compounds for various purposes.
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Organic Synthesis
- This compound is a valuable organic compound that could be used to synthesize other compounds . It could be used to synthesize N-(2-chloropyrimidin-4-yl)-N,2,3-trimethyl-2H-indazol-6-amine . The specific methods of synthesis would depend on the desired end product and may involve various chemical reactions .
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Pharmaceutical Research
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Chemical Synthesis
- This compound could be used in the synthesis of other complex organic compounds . For example, it could be used to synthesize N-(2-chloropyrimidin-4-yl)-N,2,3-trimethyl-2H-indazol-6-amine . The specific methods of synthesis would depend on the desired end product and may involve various chemical reactions .
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Material Science
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Safety and Handling Research
Safety And Hazards
properties
IUPAC Name |
N-(2-chloropyrimidin-4-yl)-2,3-dimethylindazol-6-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClN5/c1-8-10-4-3-9(7-11(10)18-19(8)2)16-12-5-6-15-13(14)17-12/h3-7H,1-2H3,(H,15,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCUMWVJJSLLWHQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=CC(=CC2=NN1C)NC3=NC(=NC=C3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClN5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50469840 | |
Record name | N-(2-Chloro-4-pyrimidinyl)-2,3-dimethyl-2H-indazol-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50469840 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-Chloropyrimidin-4-YL)-2,3-dimethyl-2H-indazol-6-amine | |
CAS RN |
444731-74-2 | |
Record name | N-(2-Chloro-4-pyrimidinyl)-2,3-dimethyl-2H-indazol-6-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=444731-74-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(2-Chloro-4-pyrimidinyl)-2,3-dimethyl-2H-indazol-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50469840 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(2-chloropyrimidin-4-yl)-2,3-dimethyl-2H-indazol-6-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.237.997 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-(2-CHLOROPYRIMIDIN-4-YL)-2,3-DIMETHYL-2H-INDAZOL-6-AMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9YT24FD2GG | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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